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Compound of Interest

Compound Name: Rubidium hydrogen carbonate

Cat. No.: B103053 Get Quote

A Technical Guide to Rubidium Hydrogen
Carbonate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of rubidium hydrogen carbonate (RbHCO₃). The information is curated for

professionals in research and development, with a focus on data clarity and experimental

context.

Physical Properties
Rubidium hydrogen carbonate is a white, crystalline solid.[1] It is known to exist in different

crystal structures depending on the temperature, undergoing a phase transition at lower

temperatures.[2][3]

Table 1: General Physical Properties of Rubidium
Hydrogen Carbonate
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Property Value Source(s)

Molecular Formula CH₂O₃Rb [4]

Molecular Weight 146.485 g/mol [5]

Appearance White rhombohedral crystals [6][7]

Density 2.8 g/cm³ [8]

Solubility in Water 116 g/100 mL at 20°C [6][9]

Chemical Properties
Rubidium hydrogen carbonate exhibits typical reactivity for an alkali metal bicarbonate. It is a

key intermediate in various chemical syntheses and displays interesting thermal decomposition

behavior.

Table 2: Chemical Identifiers and Properties
Property Value Source(s)

IUPAC Name rubidium;hydrogen carbonate [5]

CAS Number 19088-74-5 [5]

Decomposition Point 175 °C [8]

Standard Enthalpy of

Formation
-962 kJ/mol [8]

Thermal Decomposition
Upon heating, rubidium hydrogen carbonate decomposes to form rubidium carbonate, water,

and carbon dioxide.[4] This decomposition process is a critical consideration in its handling and

application at elevated temperatures.

Reactivity
As a bicarbonate, it will react with acids to produce rubidium salts, water, and carbon dioxide. It

can also be formed by the carbonation of rubidium carbonate or the reaction of rubidium
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hydroxide with carbon dioxide.[4][10]

Crystal Structure and Phase Transition
A notable characteristic of rubidium hydrogen carbonate is its order-disorder phase transition

at a critical temperature (T_C) of 245 K (-28.15 °C).[2][3]

High-Temperature Phase (>245 K): Above this temperature, it possesses a monoclinic

crystal structure (space group C2/m). In this phase, the hydrogen atoms within the hydrogen

bonds connecting the bicarbonate anions are disordered.[2][3]

Low-Temperature Phase (<245 K): Below the transition temperature, the hydrogen atoms

become ordered, leading to a reduction in crystal symmetry to a triclinic system (space group

C-1).[2][3]

This phase transition is a key area of research in the solid-state chemistry of this compound.

Phase Transition of Rubidium Hydrogen Carbonate
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Caption: Phase transition diagram for rubidium hydrogen carbonate.

Experimental Protocols
Synthesis of Rubidium Hydrogen Carbonate
Two primary laboratory-scale synthesis methods are commonly employed:

Method 1: Carbonation of Rubidium Hydroxide
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This direct method involves the reaction of an aqueous solution of rubidium hydroxide with

carbon dioxide gas.[4]

Method 2: Carbonation of Rubidium Carbonate

Another prevalent method is the bubbling of carbon dioxide through an aqueous solution of

rubidium carbonate.[4] The resulting rubidium hydrogen carbonate can then be crystallized

from the solution.

Synthesis of Rubidium Hydrogen Carbonate

Method 1 Method 2
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Caption: Common laboratory synthesis routes for rubidium hydrogen carbonate.

Analytical Techniques
The characterization of rubidium hydrogen carbonate relies on several advanced analytical

methods:

X-ray Diffraction (XRD): This is the fundamental technique for determining the crystal

structure and phase purity of the compound.[4]

Thermogravimetric Analysis (TGA): TGA is employed to study the thermal stability and

decomposition pathway of rubidium hydrogen carbonate by measuring its mass change

as a function of temperature.[4]
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Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR has been utilized to thoroughly

investigate the order-disorder phase transition of this compound.[2][11]

Safety and Handling
While detailed safety information should be obtained from a current Safety Data Sheet (SDS), it

is important to note that rubidium hydrogen carbonate is generally handled with standard

laboratory precautions. As with other carbonates, contact with strong acids should be avoided

to prevent the rapid release of carbon dioxide gas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b103053#physical-and-chemical-properties-of-
rubidium-hydrogen-carbonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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